Cas no 2680834-37-9 (2,2,2-trifluoro-N-1-(5-hydroxy-1,2,4-oxadiazol-3-yl)-2,2-dimethylpropylacetamide)

• Product Name: 2,2,2-trifluoro-N-1-(5-hydroxy-1,2,4-oxadiazol-3-yl)-2,2-dimethylpropylacetamide
• CAS No: 2680834-37-9
• MF: C₉H₁₂F₃N₃O₃
• MW: 267.205092430115
• CID: 5651374
• PubChem ID: 165918809
• Update Time: 2025-10-28

2,2,2-trifluoro-N-1-(5-hydroxy-1,2,4-oxadiazol-3-yl)-2,2-dimethylpropylacetamide Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-N-[1-(5-hydroxy-1,2,4-oxadiazol-3-yl)-2,2-dimethylpropyl]acetamide
• EN300-28282475
• 2680834-37-9
• 2,2,2-trifluoro-N-1-(5-hydroxy-1,2,4-oxadiazol-3-yl)-2,2-dimethylpropylacetamide

• Inchi： 1S/C9H12F3N3O3/c1-8(2,3)4(5-14-7(17)18-15-5)13-6(16)9(10,11)12/h4H,1-3H3,(H,13,16)(H,14,15,17)
• InChI Key： FFXGRSQBCZUOJM-UHFFFAOYSA-N
• SMILES： FC(C(NC(C1=NOC(N1)=O)C(C)(C)C)=O)(F)F

Computed Properties

• Exact Mass: 267.08307574g/mol
• Monoisotopic Mass: 267.08307574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79.8Ų

Additional information on 2,2,2-trifluoro-N-1-(5-hydroxy-1,2,4-oxadiazol-3-yl)-2,2-dimethylpropylacetamide

Introduction to 2,2,2-trifluoro-N-1-(5-hydroxy-1,2,4-oxadiazol-3-yl)-2,2-dimethylpropylacetamide (CAS No. 2680834-37-9) and Its Emerging Applications in Chemical Biology

2,2,2-trifluoro-N-1-(5-hydroxy-1,2,4-oxadiazol-3-yl)-2,2-dimethylpropylacetamide, identified by the chemical identifier CAS No. 2680834-37-9, represents a novel compound with significant potential in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of considerable interest among researchers exploring innovative therapeutic strategies. The structural framework of this molecule incorporates several key functional groups that contribute to its reactivity and biological activity, positioning it as a promising candidate for further investigation.

The central structure of 2,2,2-trifluoro-N-1-(5-hydroxy-1,2,4-oxadiazol-3-yl)-2,2-dimethylpropylacetamide is characterized by the presence of a trifluoromethyl group, which is known for its ability to modulate metabolic stability and binding affinity in drug-like molecules. This substituent enhances the lipophilicity of the compound while simultaneously influencing its electronic properties, making it an attractive feature for designing bioactive molecules. Additionally, the acetamide moiety provides a polar interaction surface that can engage with biological targets such as enzymes and receptors.

The 5-hydroxy-1,2,4-oxadiazole moiety is another critical component of this compound that contributes to its pharmacological profile. Oxadiazole derivatives have been extensively studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The hydroxyl group in this ring system introduces a potential site for hydrogen bonding interactions with biological targets, further enhancing the compound's binding affinity and specificity. These structural features collectively contribute to the compound's potential as a lead molecule in drug discovery efforts.

Recent advancements in chemical biology have highlighted the importance of small molecules with multifunctional properties in modulating complex biological pathways. The unique combination of functional groups in CAS No 2680834-37-9 makes it an intriguing candidate for exploring such mechanisms. Specifically, studies have indicated that trifluoromethyl-substituted compounds often exhibit enhanced binding interactions with biological targets due to their ability to stabilize adjacent positively charged or electron-deficient regions through electrostatic and van der Waals interactions.

Moreover, the 5-hydroxy-1,2,4-oxadiazole scaffold has been shown to interact with various enzymes and receptors involved in critical cellular processes. For instance, oxadiazole derivatives have demonstrated inhibitory effects on kinases and other enzyme families implicated in cancer progression. The hydroxyl group within this scaffold can form hydrogen bonds with key residues in the active sites of these enzymes, thereby modulating their activity. This suggests that CAS No 2680834-37-9 may possess inhibitory properties against such targets.

In vitro studies have begun to explore the pharmacological potential of this compound. Preliminary experiments indicate that it exhibits promising activity against certain enzymatic targets relevant to inflammatory diseases and cancer. The trifluoromethyl group appears to play a crucial role in enhancing the compound's efficacy by improving its metabolic stability and binding affinity. Additionally, the hydroxyl group within the oxadiazole ring contributes to its ability to engage with biological targets through hydrogen bonding interactions.

The acetamide moiety further enhances the compound's pharmacological profile by providing a polar interaction surface that can interact with both hydrophobic and polar regions of biological targets. This dual interaction capability increases the likelihood of achieving high-affinity binding while minimizing off-target effects. Such features are particularly valuable in drug development efforts aimed at achieving selectivity and efficacy.

Recent research has also highlighted the importance of computational methods in predicting the biological activity of small molecules like CAS No 2680834-37-9. Molecular docking studies have been employed to model the interactions between this compound and various biological targets. These simulations have provided insights into how different functional groups within the molecule contribute to its binding affinity and specificity. For instance, computational studies suggest that the trifluoromethyl group interacts favorably with positively charged residues in enzyme active sites.

The hydroxyl group within the oxadiazole ring has been identified as a key interaction point for hydrogen bonding with polar residues on biological targets. Additionally, molecular dynamics simulations have revealed that the acetamide moiety adopts conformations that optimize its interactions with both hydrophobic and polar regions of target proteins. These computational insights have guided experimental efforts aimed at optimizing the pharmacological properties of this compound.

Future directions for research on CAS No 2680834-37-9 include exploring its potential as an intermediate in synthesizing more complex bioactive molecules. The unique structural features of this compound make it an attractive starting point for designing derivatives with enhanced potency or selectivity against specific biological targets. Additionally